Cas no 50638-17-0 (BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)-)

• Product name: BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)-
• CAS No: 50638-17-0
• MF: C₉H₆BrClS
• MW: 261.565939426422
• MDL: MFCD18384838
• CID: 3380523
• PubChem ID: 15133757

BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)-
• 5-Bromo-2-chloromethyl-benzo[b]thiophene
• 5-bromo-2-(chloromethyl)-1-benzothiophene
• 50638-17-0
• 5-Bromo-2-(chloromethyl)benzo[b]thiophene
• CS-0323029
• SCHEMBL13907589
• AKOS015835885
• MFCD18384838
• AS-5937

• MDL： MFCD18384838
• Inchi： InChI=1S/C9H6BrClS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H,5H2
• InChI Key： SUAZHKPEAOIZCR-UHFFFAOYSA-N
• SMILES： C1=C(C=C2C=C(CCl)SC2=C1)Br

Computed Properties

• Exact Mass: 259.90621g/mol
• Monoisotopic Mass: 259.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.7±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 355.6±27.0 °C at 760 mmHg
• Flash Point: 168.8±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)-

Comprehensive Guide to BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- (CAS No. 50638-17-0)

BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- (CAS No. 50638-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound, featuring a benzothiophene core with bromo and chloromethyl substituents, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for developing novel drug candidates, organic semiconductors, and photoactive materials.

The molecular formula of BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- is C₉H₆BrClS, with a molecular weight of 261.56 g/mol. The presence of both bromine and chlorine atoms enhances its reactivity, enabling diverse functionalization pathways. Researchers frequently explore its applications in cross-coupling reactions, which are pivotal in constructing complex molecular architectures for medicinal chemistry and advanced materials.

One of the trending applications of BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- lies in the development of OLED (Organic Light-Emitting Diode) materials. The benzothiophene scaffold contributes to electron transport properties, while the halogen substituents facilitate further derivatization. This aligns with the growing demand for energy-efficient displays and flexible electronics, making the compound relevant to current industry trends.

In pharmaceutical research, BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- is often utilized as a building block for kinase inhibitors and anticancer agents. Its structural features allow for precise modifications to enhance drug efficacy and selectivity. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in drug discovery due to its implications in treating complex diseases.

The synthesis of BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- typically involves halogenation and functional group transformations. Optimizing these processes is critical for achieving high yields and purity, which are essential for industrial-scale production. Researchers are also investigating green chemistry approaches to minimize environmental impact, reflecting the broader shift toward sustainable synthesis methods.

From a commercial perspective, the demand for BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- is driven by its role in high-value chemical intermediates. Suppliers and manufacturers focus on ensuring consistent quality and scalability to meet the needs of academic and industrial laboratories. The compound's niche applications contribute to its premium positioning in the fine chemicals market.

Safety and handling of BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended due to its halogenated nature. Regulatory compliance varies by region, but adherence to REACH and GHS guidelines ensures safe usage across global markets.

Looking ahead, the versatility of BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- positions it as a key player in emerging technologies. Innovations in catalysis and materials science are expected to unlock new applications, further solidifying its importance in research and development. As industries prioritize custom synthesis and tailored molecular solutions, this compound will likely remain in high demand.

For researchers and procurement specialists, sourcing high-purity BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- is crucial for experimental success. Reputable suppliers provide detailed analytical certificates and technical data sheets, ensuring transparency and reliability. Collaboration between chemists and suppliers is vital to advancing its applications in cutting-edge fields.

In summary, BENZO[B]THIOPHENE, 5-BROMO-2-(CHLOROMETHYL)- (CAS No. 50638-17-0) exemplifies the intersection of chemistry and innovation. Its multifaceted roles in drug development, material design, and sustainable chemistry underscore its significance in modern science. By staying abreast of technological advancements, stakeholders can leverage this compound to address some of today's most pressing scientific challenges.